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Compound of Interest

N-methoxy-N-methyl-2-
Compound Name:

phenoxyacetamide
CAS No.: 91012-53-2

Cat. No.: B1594527

Get Quote

Executive Summary & Chemical Identity

N-Methoxy-N-methyl-2-phenoxyacetamide (C10H13NO:s) is the Weinreb amide derivative of
phenoxyacetic acid. Unlike its phenylacetic acid analog, this molecule contains an ether linkage
(phenoxy), which imparts unique electronic properties and solubility profiles. It serves as a
critical "chemoselective gateway" in organic synthesis, primarily used to convert carboxylic
acids into ketones without the risk of over-addition associated with Grignard or organolithium
reagents.

This guide details the physicochemical profile, validated synthesis protocols, and mechanistic
utility of this intermediate, designed for researchers requiring high-fidelity acylation agents.

Chemical Identity Table[1]
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Identifier

Detail

IUPAC Name

N-Methoxy-N-methyl-2-phenoxyacetamide

Common Name

Phenoxyacetic acid Weinreb amide

Molecular Formula C10H13NO3
Molecular Weight 195.22 g/mol
SMILES CN(OC)C(=0)COclcccecl

Structure Description

Phenoxy group linked via methylene bridge to a

Weinreb amide moiety.[1][2]

Physicochemical Profile

The following data aggregates experimental baselines and predictive modeling based on

structural analogs (e.g., N-methoxy-N-methyl-2-phenylacetamide).

husical ies[11[3NANEI61 71RO 10][11][12]

Property

Value / Range

Note

Physical State

Viscous Oil or Low-Melting
Solid

Often solidifies upon high-

vacuum drying/chilling.

Dependent on purity;

Melting Point 35-45 °C (Predicted) impurities lower MP
significantly.
- ) Decomposes before boiling at
Boiling Point >250 °C (760 mmHg)
atm pressure.
- High: DCM, THF, EtOAc, Ether linkage increases
Solubility )
MeOHLow: Water, Hexanes polarity vs. alkyl analogs.
) Estimated based on oxygen
Density 1.15+ 0.05 g/cm3
content.
Moderate lipophilicity; suitable
LogP ~1.45

for standard extraction.
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Spectroscopic Signature (Self-Validation)

Use these values to confirm product identity in the crude phase.

e 'H NMR (400 MHz, CDCls):

o

0 7.35-6.90 (m, 5H): Aromatic protons (Phenoxy group).

[¢]

0 4.82 (s, 2H): Methylene protons (-O—CH2—CO-). Distinctive downfield shift due to
adjacent Oxygen.

[¢]

0 3.72 (s, 3H):N-Methoxy protons (—OCHs).

[¢]

0 3.21 (s, 3H):N-Methyl protons (—NCHs).

Synthesis Protocol: The "Self-Validating" Workflow

This protocol utilizes EDC-HCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) coupling. This
method is superior to the acid chloride route for phenoxyacetic acid because it minimizes the
risk of Friedel-Crafts side reactions on the electron-rich phenoxy ring.

Reagents

» Phenoxyacetic acid (1.0 equiv)

N,O-Dimethylhydroxylamine HCI (1.1 equiv)

EDC-HCI (1.2 equiv)

HOBLt (1.2 equiv) - Catalyst to suppress racemization (if applicable) and improve yield.

Triethylamine (TEA) (3.0 equiv)

Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Methodology

e Activation: In a round-bottom flask under Nitrogen, dissolve Phenoxyacetic acid (10 mmol) in
DCM (50 mL). Add HOBt (12 mmol) and EDC-HCI (12 mmol). Stir at 0°C for 15 minutes.
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o Why? Pre-activation forms the active ester, preventing the amine from competing for the
coupling agent.

e Amine Addition: Add N,O-Dimethylhydroxylamine HCI (11 mmol) followed by dropwise
addition of TEA (30 mmol).

o Critical Parameter: Maintain temperature <5°C during TEA addition to prevent exotherms
that degrade the active ester.

e Reaction: Allow to warm to Room Temperature (RT) and stir for 12—16 hours.

o Validation: Monitor TLC (50% EtOAc/Hexane). The acid spot (baseline) should disappear;
a new UV-active spot (Rf ~0.4) appears.[1][3][4][5]

o Workup (The Purification Gate):
o Wash organic layer with 1M HCI (2 x 20 mL) — Removes unreacted amine and EDC urea.
o Wash with Sat. NaHCOs (2 x 20 mL) — Removes unreacted Phenoxyacetic acid.
o Wash with Brine, dry over MgSOQa, filter, and concentrate.[6]

o Result: Clear, viscous olil. If crystallization is required, triturate with cold pentane/ether.

Workflow Visualization
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Figure 1: Validated synthesis workflow ensuring removal of all starting materials via pH-

controlled extraction.

Reactivity & Applications: The Chelation Mechanism

The primary value of this molecule lies in its reaction with organometallics (R-MgX or R-Li) to
form Phenoxy-methyl ketones (Ph-O-CH2z-C(O)-R).
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The "Weinreb Checkpoint"

Unlike esters or acid chlorides, which react with Grignards to form tertiary alcohols (via double
addition), the Weinreb amide forms a stable tetrahedral intermediate.

o Chelation: The Magnesium atom of the Grignard reagent coordinates between the Carbonyl
Oxygen and the Methoxy Oxygen.

» Stabilization: This 5-membered chelate ring is stable at low temperatures and prevents the
collapse of the intermediate.

o Hydrolysis: The ketone is only liberated after acidic quench (NH4CI/H20) destroys the
chelate.

Mechanism Diagram

Weinreb Amide
(Ph-O-CH2-CO-N(OMe)Me)
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(Mg Chelation)
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(H30+)

Release Ketone

Phenoxy Ketone
(Ph-O-CH2-CO-R)

Nucleophile
(R-Mg-X)

Click to download full resolution via product page
Figure 2: The 5-membered chelation mechanism preventing over-alkylation.

Handling, Stability & Safety

« Stability: High. The molecule is stable at room temperature for months if stored under inert
atmosphere. It is not hygroscopic but should be kept dry to prevent hydrolysis back to the
acid.

o Storage: 2-8°C is recommended for long-term storage.
o Safety:

o Skin/Eye: Standard Irritant.[1] Wear nitrile gloves and safety glasses.
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o Inhalation: Avoid aerosols. Use in a fume hood.

o Toxicity: No specific toxicology data exists for this specific CAS; treat as a generic
amide/ether (potential narcotic effects at high concentrations).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594527/docs#technical-whitepaper-n-methoxy-n-
methyl-2-phenoxyacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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